Cas no 41110-28-5 (3-Methylpyrazine-2-carboxylic Acid)

• Product Name: 3-Methylpyrazine-2-carboxylic Acid
• CAS No: 41110-28-5
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• MDL: MFCD08705765
• CID: 327396
• PubChem ID: 13153468
• Update Time: 2025-06-08

3-Methylpyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylpyrazine-2-carboxylic acid
• 2-Methylpyrazine-3-carboxylic acid
• 3-Methylpyrazinoic acid
• 3-methyl-2-Pyrazinecarboxylicacid
• 2-Methyl-3-carboxylpyrazin
• 3-Methylpyrazine-2-carbox...
• 2-Pyrazinecarboxylic acid, 3-methyl-
• 3-methyl-pyrazine-2-carboxylic acid
• 3-Methylpyrazine-2-carboxylicacid
• Pyrazinecarboxylic acid, 3-methyl-
• 3-METHYLPYRAZINECARBOXYLIC ACID
• methyl-pyrazine carboxylic acid
• AMPZ0024
• DEDJQZNLAXYJBT-UHFFFAOYSA-N
• 3-methylpyrazine 2-carboxylic acid
• BCP26843
• CM0054
• CL3443
• 3-Methyl pyrazine 2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 3-methyl-
• Z
• DTXSID20522537
• CHEMBL5175642
• EN300-103392
• PB12562
• SY006147
• SCHEMBL287450
• (R)-(+)-1-(1-Naphthyl)ethylaminehydrochloride
• PS-5560
• AKOS005256546
• AC-7416
• A6831
• 41110-28-5
• CS-D1600
• Z1205494130
• FT-0647111
• MFCD08705765
• Q-103308
• AM20070353
• DB-010203
• 3-Methylpyrazine-2-carboxylic Acid

• MDL： MFCD08705765
• Inchi： 1S/C6H6N2O2/c1-4-5(6(9)10)8-3-2-7-4/h2-3H,1H3,(H,9,10)
• InChI Key： DEDJQZNLAXYJBT-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=NC=CN=1)=O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.319
• Melting Point: 177 ºC (dec.)
• Boiling Point: 299.3°C at 760 mmHg
• Flash Point: 134.832℃
• Refractive Index: 1.567
• PSA: 63.08000
• LogP: 0.48320
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Methylpyrazine-2-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 3-Methylpyrazine-2-carboxylic Acid

Recent Advances in the Research of 3-Methylpyrazine-2-carboxylic Acid (CAS: 41110-28-5)

3-Methylpyrazine-2-carboxylic Acid (CAS: 41110-28-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its pyrazine ring structure, serves as a crucial building block for the synthesis of various bioactive molecules. Recent studies have explored its potential in medicinal chemistry, particularly in the design of novel therapeutic agents targeting infectious diseases, metabolic disorders, and cancer.

One of the key areas of research involving 3-Methylpyrazine-2-carboxylic Acid focuses on its role as an intermediate in the synthesis of antitubercular agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against Mycobacterium tuberculosis. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates with improved pharmacokinetic properties.

In addition to its antitubercular potential, 3-Methylpyrazine-2-carboxylic Acid has been investigated for its application in cancer therapy. A recent preprint on bioRxiv highlighted its use as a scaffold for developing small-molecule inhibitors of protein kinases involved in tumor progression. The study reported that certain derivatives of the compound showed selective inhibition of specific kinase isoforms, reducing tumor cell proliferation in vitro and in vivo. These findings underscore the compound's potential as a starting point for designing targeted cancer therapies.

Another notable advancement involves the use of 3-Methylpyrazine-2-carboxylic Acid in the synthesis of agrochemicals. A 2024 study published in the Journal of Agricultural and Food Chemistry described its incorporation into novel fungicides with enhanced activity against plant pathogens. The researchers emphasized the compound's structural flexibility, which allows for the introduction of various functional groups to tailor its biological activity. This research opens new avenues for sustainable agricultural practices by reducing the reliance on traditional, environmentally harmful pesticides.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-Methylpyrazine-2-carboxylic Acid derivatives. Recent efforts have focused on improving synthetic methodologies to enhance yield and purity. For instance, a 2023 article in Organic Process Research & Development detailed a green chemistry approach using catalytic hydrogenation, which significantly reduced the environmental impact of the synthesis process while maintaining high efficiency.

In conclusion, 3-Methylpyrazine-2-carboxylic Acid (CAS: 41110-28-5) continues to be a molecule of great interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to agrochemical development, highlight its versatility and potential for addressing pressing global health and environmental challenges. Future research is expected to further explore its mechanistic insights and expand its utility in multidisciplinary fields.